molecular formula C9H8O B8780847 (1aR,6aS)-6,6a-dihydro-1aH-indeno[1,2-b]oxirene CAS No. 85354-35-4

(1aR,6aS)-6,6a-dihydro-1aH-indeno[1,2-b]oxirene

Cat. No.: B8780847
CAS No.: 85354-35-4
M. Wt: 132.16 g/mol
InChI Key: UKGCFMYYDATGNN-DTWKUNHWSA-N
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Description

(1aR,6aS)-6,6a-dihydro-1aH-indeno[1,2-b]oxirene is a useful research compound. Its molecular formula is C9H8O and its molecular weight is 132.16 g/mol. The purity is usually 95%.
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Properties

CAS No.

85354-35-4

Molecular Formula

C9H8O

Molecular Weight

132.16 g/mol

IUPAC Name

(1aR,6aS)-6,6a-dihydro-1aH-indeno[1,2-b]oxirene

InChI

InChI=1S/C9H8O/c1-2-4-7-6(3-1)5-8-9(7)10-8/h1-4,8-9H,5H2/t8-,9+/m0/s1

InChI Key

UKGCFMYYDATGNN-DTWKUNHWSA-N

Isomeric SMILES

C1[C@H]2[C@H](O2)C3=CC=CC=C31

Canonical SMILES

C1C2C(O2)C3=CC=CC=C31

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mechanically stirred solution of indene (0.01 mol), dodecane (0.001 mol), urea (0.208 mol), sodium bicarbonate (0.003 mol) and manganese sulphate (0.1 mmol) in 10.0 ml of water at 20° C. is added 30% aqueous hydrogen peroxide (0.4 mol) in three equal portions over a period of 3 hours. After 10 hours the reaction mixture was extracted with 4×5 ml diethyl ether. The combined organic layer was dried over anhydrous sodium sulphate. Removal of solvent yielded indene oxide in >99% yield with selectivity 95%.
Quantity
0.01 mol
Type
reactant
Reaction Step One
Quantity
0.001 mol
Type
reactant
Reaction Step One
Name
Quantity
0.208 mol
Type
reactant
Reaction Step One
Quantity
0.003 mol
Type
reactant
Reaction Step One
Quantity
0.4 mol
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
0.1 mmol
Type
catalyst
Reaction Step One
Yield
99%

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